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<Technical Guide: 3-Methyl-1,2-thiazole-5-carboxylic acid

A Comprehensive Overview for Chemical and Pharmaceutical Research

Abstract

This technical guide provides an in-depth analysis of 3-Methyl-1,2-thiazole-5-carboxylic acid,
a heterocyclic compound of significant interest in medicinal chemistry and materials science.
We will explore its fundamental chemical and physical properties, established synthesis
methodologies, and diverse applications. This document is intended to serve as a
comprehensive resource for researchers, scientists, and professionals in drug development,
offering both foundational knowledge and practical insights into the utility of this versatile
molecule.

Introduction: The Significance of the Thiazole
Moiety

The thiazole ring, a five-membered heterocycle containing both sulfur and nitrogen, is a
privileged scaffold in medicinal chemistry.[1][2][3] Its unique electronic properties and ability to
engage in various non-covalent interactions make it a cornerstone in the design of numerous
biologically active compounds.[1][4] Thiazole derivatives have demonstrated a broad spectrum
of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and
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anticonvulsant properties.[1][2] 3-Methyl-1,2-thiazole-5-carboxylic acid, as a substituted
thiazole, represents a key building block for the synthesis of novel chemical entities with
tailored biological functions.

Core Identifiers and Chemical Properties

Accurate identification and characterization are paramount in chemical research. This section
provides the essential identifiers and physicochemical properties of 3-Methyl-1,2-thiazole-5-
carboxylic acid.

Chemical Identifiers

A clear and unambiguous identification of a chemical substance is the foundation of scientific
reproducibility. The following table summarizes the key identifiers for 3-Methyl-1,2-thiazole-5-
carboxylic acid.

Identifier Value Source

CAS Number 10253-12-0 --INVALID-LINK--
PubChem CID 274092 --INVALID-LINK--
Molecular Formula C5H5NO2S --INVALID-LINK--

3-methyl-1,2-thiazole-5-
IUPAC Name . . --INVALID-LINK--
carboxylic acid

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various
experimental settings and biological systems.
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Property Value

Molecular Weight 143.16 g/mol [5]
Appearance Solid[6]

Melting Point 287 °C (decomposes)
Solubility Soluble in DMSO[7]

pKa (Conjugate Acid) 2.5 (for the thiazole ring)[3]

Synthesis and Characterization

The synthesis of 3-Methyl-1,2-thiazole-5-carboxylic acid and its derivatives is a topic of
ongoing research. Several synthetic routes have been developed, often leveraging the
principles of heterocyclic chemistry.

General Synthetic Strategies

The construction of the thiazole ring is typically achieved through condensation reactions. One
common approach involves the reaction of a thioamide with an a-halocarbonyl compound, a
method known as the Hantzsch thiazole synthesis. Variations of this method, along with other
novel synthetic strategies, are continually being explored to improve yields and introduce
diverse functionalities.[1] For instance, some syntheses may start from ethyl 2-amino-4-
methylthiazole-5-carboxylate and proceed through several steps to yield the desired carboxylic
acid derivative.[1]

Below is a generalized workflow for the synthesis of thiazole derivatives, illustrating the key
stages from starting materials to the final product.

Starting Materials
(e.g., Thioamides, a-Haloketones)

3-Methyl-1,2-thiazole-

Ester Hydrolysis

(e.g., Hantzsch Synthesis) (NMR, MS, IR)

Click to download full resolution via product page

Caption: Generalized synthetic workflow for thiazole-5-carboxylic acids.
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Spectroscopic Characterization

The structural elucidation of 3-Methyl-1,2-thiazole-5-carboxylic acid and its derivatives relies
on a combination of spectroscopic techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are instrumental in
confirming the presence of the methyl group, the thiazole ring protons, and the carboxylic
acid moiety. Chemical shifts provide valuable information about the electronic environment of
each nucleus. For similar thiazole derivatives, characteristic signals for the thiazole ring
protons are observed between 7.27 and 8.77 ppm in 1H NMR, indicating the aromatic nature
of the ring.[3]

e Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation
pattern of the compound, confirming its elemental composition.

« Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present,
such as the carbonyl (C=0) of the carboxylic acid and the C=N and C-S bonds of the
thiazole ring.

Applications in Research and Development

The unique structural features of 3-Methyl-1,2-thiazole-5-carboxylic acid make it a valuable
building block in several areas of research, particularly in drug discovery and materials science.

Medicinal Chemistry and Drug Discovery

The thiazole nucleus is a common feature in many approved drugs.[1] 3-Methyl-1,2-thiazole-
5-carboxylic acid serves as a versatile starting material for the synthesis of a wide range of
biologically active molecules.

e Anticancer Agents: Thiazole derivatives have been investigated as inhibitors of various
protein kinases, which are key targets in cancer therapy.[4] The carboxylic acid functionality
can be readily converted to amides, esters, and other functional groups to explore structure-
activity relationships (SAR) and optimize binding to target proteins.[4]

» Antimicrobial Agents: The thiazole ring is a component of some antibiotics. Novel derivatives
of 3-Methyl-1,2-thiazole-5-carboxylic acid are being synthesized and evaluated for their
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activity against resistant bacterial and fungal strains.[7]

e Enzyme Inhibitors: The structural and electronic properties of the thiazole ring allow it to
interact with the active sites of various enzymes. This has led to the development of thiazole-
based inhibitors for targets such as cyclooxygenase (COX) enzymes, which are involved in
inflammation.

The following diagram illustrates the central role of 3-Methyl-1,2-thiazole-5-carboxylic acid as
a scaffold in the development of various therapeutic agents.

3-Methyl-1,2-thiazole-

5-carboxylic acid

Chemical Modification

Amide Formation Esterification Other Modifications

Therapeutic Targets

Antibacterial/
Antifungal

COX Inhibitors

Kinase Inhibitors

Click to download full resolution via product page

Caption: Drug discovery applications of 3-Methyl-1,2-thiazole-5-carboxylic acid.

Materials Science

The thiazole ring can also be incorporated into polymers and other materials to impart specific
properties. The carboxylic acid group provides a convenient handle for polymerization or for
grafting onto surfaces.

Safety and Handling
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As with any chemical substance, proper safety precautions must be observed when handling 3-
Methyl-1,2-thiazole-5-carboxylic acid and its derivatives.

Hazard Identification

Based on available safety data sheets for similar compounds, 3-Methyl-1,2-thiazole-5-
carboxylic acid may cause skin, eye, and respiratory irritation.[8][9][10]

o GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[8][10]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side-shields, and a lab coat.[8][10] If dust is generated, use a NIOSH-approved
respirator.

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.
o Storage: Store in a cool, dry place in a tightly sealed container.[10]

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

3-Methyl-1,2-thiazole-5-carboxylic acid is a valuable and versatile heterocyclic compound
with significant potential in both academic and industrial research. Its established role as a key
building block in the synthesis of medicinally important molecules, coupled with its potential
applications in materials science, ensures its continued relevance. This guide has provided a
comprehensive overview of its core identifiers, properties, synthesis, applications, and safety
considerations, serving as a foundational resource for scientists and researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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